2-(2-Morpholinoethoxy)-6-nitroaniline

• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 2-(2-morpholin-4-ylethoxy)-6-nitroaniline
• InChI: InChI=1S/C12H17N3O4/c13-12-10(15(16)17)2-1-3-11(12)19-9-6-14-4-7-18-8-5-14/h1-3H,4-9,13H2
• InChI Key: ISYGXLOYVJHWOF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC=CC(=C2N)[N+](=O)[O-]

Description

2-(2-Morpholinoethoxy)-6-nitroaniline is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2-Chloroethoxy)-6-nitroaniline (1.9 g, 4.63 mmol), morpholine (0.5 mL) was dissolved in 5 mL of DMA. The mixture was heated at 110° C. in a pressure bottle overnight, and then cooled to room temperature. The reaction mixture was separated between ethyl acetate and water, the combined organic layers were washed with water, brine, dried, and concentrated to get 1.3 g of 2-(2-Morpholinoethoxy)-6-nitroaniline, which was used without any further purification. 1H-NMR (400 MHz, CDCl3): δ 7.78 (d, 1H), 6.95 (d, 1H), 6.72 (b, 2H), 6.61 (dd, 1H), 4.16 (t, 2H), 3.75 (t, 2H), 2.82 (m, 2H), 2.58 (m, 4H), 2.10 (m, 2H). MS (EI): 263 (MH+).